Methyl 6-phenoxyhexanoate

• CAS No.: 92156-72-4
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: methyl 6-phenoxyhexanoate
• InChI: InChI=1S/C13H18O3/c1-15-13(14)10-6-3-7-11-16-12-8-4-2-5-9-12/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key: VFNRHALHCNQDBN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCOC1=CC=CC=C1

Description

Methyl 6-phenoxyhexanoate: is an organic compound with the molecular formula C13H18O3 and a molecular weight of 222.28 g/mol . It is an ester derived from 6-phenoxyhexanoic acid and methanol. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: Methyl 6-phenoxyhexanoate can be synthesized through the esterification of 6-phenoxyhexanoic acid with methanol in the presence of an acid catalyst. The reaction typically involves refluxing the acid and alcohol mixture with a catalyst such as sulfuric acid or hydrochloric acid to facilitate the esterification process .

Industrial Production Methods: In industrial settings, the production of this compound may involve continuous flow reactors to optimize yield and efficiency. The reaction conditions are carefully controlled to ensure high purity and yield of the ester. The product is then purified through distillation or recrystallization techniques .

Chemical Reactions Analysis

Types of Reactions: Methyl 6-phenoxyhexanoate undergoes various chemical reactions, including:

Hydrolysis: The ester can be hydrolyzed under acidic or basic conditions to yield 6-phenoxyhexanoic acid and methanol.

Reduction: Reduction of the ester with reagents like lithium aluminum hydride can produce the corresponding alcohol.

Substitution: The ester group can be substituted with other functional groups through nucleophilic acyl substitution reactions.

Common Reagents and Conditions:

Hydrolysis: Acidic hydrolysis typically uses hydrochloric acid or sulfuric acid, while basic hydrolysis uses sodium hydroxide or potassium hydroxide.

Reduction: Lithium aluminum hydride is a common reducing agent for esters.

Substitution: Nucleophilic acyl substitution reactions often involve nucleophiles such as amines or alcohols.

Major Products Formed:

Hydrolysis: 6-phenoxyhexanoic acid and methanol.

Reduction: The corresponding alcohol.

Substitution: Various substituted esters depending on the nucleophile used.

Scientific Research Applications

Methyl 6-phenoxyhexanoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: this compound is used in the production of fragrances, flavors, and other industrial chemicals.

Mechanism of Action

The mechanism of action of methyl 6-phenoxyhexanoate involves its interaction with specific molecular targets and pathways. The ester group can undergo hydrolysis to release 6-phenoxyhexanoic acid, which may interact with enzymes or receptors in biological systems. The exact molecular targets and pathways are still under investigation, but the compound’s structure suggests potential interactions with lipid and protein molecules .

Comparison with Similar Compounds

• Methyl acetate
• Ethyl acetate
• Methyl butyrate
• Ethyl butyrate

Comparison: Methyl 6-phenoxyhexanoate is unique due to the presence of the phenoxy group, which imparts distinct chemical and physical properties compared to other esters like methyl acetate and ethyl acetate. The phenoxy group can influence the compound’s reactivity, solubility, and potential biological activities .